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Compound of Interest

Compound Name: FM19G11

Cat. No.: B341635 Get Quote

For research use only. Not for human or veterinary diagnostic or therapeutic use.

Researchers, scientists, and drug development professionals handling FM19G11 are advised

to follow stringent disposal procedures to ensure laboratory safety and environmental

compliance. While a specific Safety Data Sheet (SDS) for FM19G11 providing detailed disposal

instructions is not publicly available, this guide offers a framework for its proper disposal based

on general principles for handling chemical waste in a laboratory setting.

FM19G11 is an inhibitor of Hypoxia Inducible Factors α (HIFα) and is used in research related

to stem cell self-renewal and differentiation.[1] Due to its biological activity, all waste materials

contaminated with FM19G11, including unused product, solutions, and contaminated labware,

should be treated as hazardous chemical waste.

Summary of Disposal Procedures
The following table outlines the essential steps for the safe disposal of FM19G11 waste. This

information is based on standard laboratory hazardous waste management protocols.
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Waste Type Container Requirements Disposal Action

Unused/Expired FM19G11

Original, tightly sealed

container or a compatible,

labeled hazardous waste

container.

Collect for disposal by a

licensed hazardous waste

management company. Do not

discard in regular trash or

down the drain.

FM19G11 Solutions

Compatible, sealed, and

clearly labeled hazardous

waste container (e.g., glass or

polyethylene). Separate

halogenated and non-

halogenated solvent waste.

Collect in a designated waste

container for pickup by a

hazardous waste management

service. Do not dispose of

down the drain.

Contaminated Labware (e.g.,

pipette tips, gloves, vials)

Puncture-resistant, sealed

container or a designated

"sharps" container for sharp

items. The container must be

clearly labeled as hazardous

waste.

Collect in designated waste

containers for incineration or

other approved disposal

methods by a hazardous

waste management company.

Empty FM19G11 Containers Original container.

Triple rinse with a suitable

solvent (e.g., ethanol or

acetone), collecting the rinsate

as hazardous waste. Deface

the label and dispose of the

container as regular glass or

plastic waste, or follow

institutional guidelines.

Step-by-Step Disposal Protocol
Adherence to a systematic disposal protocol is crucial for safety and regulatory compliance.

The following steps provide a general guideline for managing FM19G11 waste.

Waste Identification and Segregation:

Identify all waste streams containing FM19G11.
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Segregate FM19G11 waste from other laboratory waste to prevent accidental reactions

and to ensure proper disposal.

Waste Collection and Storage:

Use appropriate, compatible, and clearly labeled waste containers.

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Keep waste containers tightly sealed when not in use.

Disposal of Unused Product:

Do not attempt to neutralize or dispose of solid FM19G11 directly.

Place the original container with the unused product in a designated hazardous waste

accumulation area for collection.

Disposal of Solutions:

Collect all aqueous and solvent-based solutions containing FM19G11 in appropriate

hazardous waste containers.

Never dispose of solutions containing FM19G11 down the sanitary sewer.

Decontamination and Disposal of Labware:

Disposable items (gloves, pipette tips) should be placed in a designated hazardous waste

bag or container.

Reusable glassware should be decontaminated by rinsing with a suitable solvent, with the

rinsate collected as hazardous waste.

Scheduling Waste Pickup:

Follow your institution's procedures for scheduling a pickup of hazardous waste by a

certified waste management vendor.
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Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of FM19G11.
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Caption: Workflow for the proper disposal of FM19G11 waste.
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Disclaimer: The information provided is based on general laboratory safety guidelines. Always

consult your institution's specific waste disposal policies and procedures. If a Safety Data

Sheet for FM19G11 becomes available, its recommendations should supersede the guidance

provided here.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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